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Compound of Interest

Compound Name: Tert-butyl carbonate

Cat. No.: B8311939

For Researchers, Scientists, and Drug Development Professionals: Your Guide to Safe
Handling, Operation, and Disposal

This document provides immediate, essential safety protocols and logistical information for
handling Di-tert-butyl carbonate (also known as Boc anhydride or DIBOC). Adherence to
these procedures is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification

Di-tert-butyl carbonate is classified as a hazardous chemical. It is a flammable liquid and
vapor that can be fatal if inhaled, causes skin irritation, may cause an allergic skin reaction, and
causes serious eye damage.[1][2] It may also cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles.[1]
Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166(EU).[1]

Protects against splashes and
vapors that can cause serious

eye damage.[1][2]

Hand Protection

Wear suitable chemical-
resistant gloves tested
according to EN 374.[3] Nitrile
rubber (NBR) gloves with a
minimum thickness of >0.3 mm

are a suitable option.[4]

Prevents skin contact which
can cause irritation and allergic

reactions.[1][2]

Skin and Body Protection

Wear protective clothing.
Immediately change

contaminated clothing.[1]

Minimizes the risk of skin
contact and contamination of

personal clothing.

Respiratory Protection

Use only outdoors or in a well-
ventilated area.[1][5] Work
under a chemical fume hood.
[1] If exposure limits are
exceeded or irritation is
experienced, use a full-face
respirator.[6] For emergencies,
a self-contained breathing

apparatus is necessary.[1]

Protects against inhalation of

vapors which can be fatal.[1][2]

Glove Breakthrough Time:

Glove Material

Thickness

Breakthrough Time

NBR (Nitrile rubber)

>0.3 mm

> 120 minutes (permeation:
level 4)[4]

Operational Plan: Step-by-Step Handling Procedure
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This workflow outlines the essential steps for safely handling Di-tert-butyl carbonate in a
laboratory setting.

Safe Handling Workflow for Di-tert-butyl Carbonate

Ensure proper ventilation (fume hood)
Assemble all necessary PPE

Prepare spill kit and emergency equipment

Work within a chemical fume hood
Ground/bond container and receiving equipment
Use only non-sparking tools

Keep container tightly closed when not in use

Decontaminate work area

Remove and dispose of contaminated PPE properly

Wash hands and face thoroughly

Collect waste in a designated, labeled container

Store waste in a cool, well-ventilated area

Dispose of waste through an approved disposal plant
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Caption: Workflow for the safe handling and disposal of Di-tert-butyl carbonate.

Disposal Plan

Waste Material Management

o Collection: Waste material must be disposed of in accordance with national and local
regulations.[1] Chemicals should be left in their original containers, and not mixed with other
waste.[1] Uncleaned containers should be handled in the same manner as the product itself.

[1]

o Spills: In the event of a spill, cover drains and collect, bind, and pump off the spillage.[1] Use
a liquid-absorbent material (e.g., Chemizorb®) to carefully take up the substance.[1] The
affected area should then be cleaned.

» Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][7] It
Is imperative to consult federal, state, and local hazardous waste regulations to ensure
complete and accurate classification and disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling Di-
tert-butyl Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8311939#personal-protective-equipment-for-
handling-tert-butyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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